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Compound of Interest

Compound Name: Iodocycloheptane

Cat. No.: B12917931 Get Quote

Essential Safety and Handling Guide for
Iodocycloheptane
Disclaimer: A specific Safety Data Sheet (SDS) for Iodocycloheptane (CAS 2404-36-6) is not

readily available. The following information is extrapolated from the safety data of the

structurally similar compound, Iodocyclohexane (CAS 626-62-0), and general safety protocols

for halogenated organic compounds. Researchers should handle Iodocycloheptane with

caution and perform a thorough risk assessment before use.

This guide provides immediate, essential safety and logistical information for handling

Iodocycloheptane, including operational procedures and disposal plans, to ensure the safety

of researchers, scientists, and drug development professionals.

Hazard Identification and Classification
Based on data for Iodocyclohexane, Iodocycloheptane is anticipated to be a combustible

liquid that can cause skin and eye irritation, and may cause respiratory irritation.[1][2][3]

Anticipated GHS Classification:
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Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][3]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of

Iodocycloheptane and its analogue, Iodocyclohexane.

Property Iodocycloheptane
Iodocyclohexane
(Analogue)

CAS Number 2404-36-6[4] 626-62-0[1]

Molecular Formula C₇H₁₃I[4] C₆H₁₁I[5]

Molecular Weight 224.09 g/mol [4] 210.06 g/mol [5]

Appearance Yellow to colorless oil Light brown liquid[1][5]

Boiling Point 56-57 °C @ 2 Torr 80 - 81 °C @ 20 mmHg[1]

Flash Point Not available 71 °C / 159.8 °F[1]

Specific Gravity Not available 1.620[1]

Personal Protective Equipment (PPE)
A comprehensive approach to PPE is crucial to minimize exposure. All handling of

Iodocycloheptane should be performed in a certified chemical fume hood.
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Protection Area Required PPE
Specifications & Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile or Viton® gloves are

recommended. Always check

the manufacturer's

compatibility chart. Double

gloving is advisable for

extended operations. Discard

gloves immediately if

contaminated.

Eye & Face Protection Safety goggles and face shield

Chemical safety goggles

providing a complete seal

around the eyes are

mandatory. A full-face shield

should be worn over the

goggles, especially when there

is a risk of splashing.[2]

Body Protection Chemical-resistant lab coat

A lab coat made of a non-

absorbent material, such as

polyethylene-coated

polypropylene, is preferred

over standard cloth lab coats.

Ensure full coverage of arms.

[5]

Respiratory Protection
Not typically required with

proper engineering controls

All work must be conducted in

a certified chemical fume hood.

If a fume hood is unavailable

or its performance is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

required after a formal

exposure assessment.[5]
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Operational Plan: Safe Handling and Storage
Handling:

Designated Area: All work with Iodocycloheptane should be conducted in a designated area

within a chemical fume hood.[6]

Personal Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in

the laboratory.[5]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[1][5]

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[1][5]

Light Sensitivity: The compound may be light-sensitive; store in a light-resistant container.[1]

[5]

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[1][5]

Refrigeration: For long-term storage, refrigeration is recommended.[1][5]

Segregation: Store away from incompatible materials.[1][5]

Emergency Procedures
Exposure Plan:
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][2]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

persists.[1][2]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention

if you feel unwell.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting.

Seek immediate medical attention.[1]

Spill Response Plan:

Evacuate: Immediately evacuate all personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: For small spills, absorb with an inert material (e.g., sand, vermiculite). For large

spills, contact your institution's environmental health and safety department immediately.[7]

Collect: Wearing appropriate PPE, carefully collect the absorbed material into a sealed,

labeled container for hazardous waste.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
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As a halogenated organic compound, Iodocycloheptane requires specific disposal

procedures.

Segregation: Do not mix halogenated organic waste with non-halogenated waste.[8][9][10]

Waste Container: Use a designated, leak-proof, and chemically compatible container

specifically for halogenated organic waste. The container must have a secure cap to prevent

vapor release.[8]

Labeling: Clearly label the waste container as "Hazardous Waste" and "Halogenated Organic

Waste," and list all chemical constituents with their approximate percentages.[8]

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area

away from incompatible materials.

Pickup: Follow your institution's specific procedures for hazardous waste pickup and

disposal.

Experimental Workflow and Safety Logic
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Workflow for Safe Handling of Iodocycloheptane

Preparation

Handling

Post-Handling & Waste
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Emergency Response
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8. Store Waste Securely
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Follow Spill Response Plan Follow Exposure First Aid
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Caption: Logical workflow for the safe handling of Iodocycloheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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